Cas no 1146289-99-7 (N-(4-Methylphenyl)methyl-3-(2-sulfanyl-1H-imidazol-1-yl)benzamide)

• Product Name: N-(4-Methylphenyl)methyl-3-(2-sulfanyl-1H-imidazol-1-yl)benzamide
• CAS No: 1146289-99-7
• MF: C₁₈H₁₇N₃OS
• MW: 323.412082433701
• CID: 5050437
• Update Time: 2025-11-02

N-(4-Methylphenyl)methyl-3-(2-sulfanyl-1H-imidazol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-methylphenyl)methyl]-3-(2-sulfanyl-1H-imidazol-1-yl)benzamide
• N-(4-methylbenzyl)-3-(2-thioxo-2,3-dihydro-1H-imidazol-1-yl)benzamide
• BBL001552
• HTS027834
• STK880242
• NE60899
• BB 0242526
• H0603
• N-(4-Methyl-benzyl)-3-(2-thioxo-2,3-dihydro-i midazol-1-yl)-benzamide
• N-(4-Methylphenyl)methyl-3-(2-sulfanyl-1H-imidazol-1-yl)benzamide

• Inchi： 1S/C18H17N3OS/c1-13-5-7-14(8-6-13)12-20-17(22)15-3-2-4-16(11-15)21-10-9-19-18(21)23/h2-11H,12H2,1H3,(H,19,23)(H,20,22)
• InChI Key： IRVRNXXSLDFCBU-UHFFFAOYSA-N
• SMILES： S=C1NC=CN1C1C=CC=C(C(NCC2C=CC(C)=CC=2)=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 471
• XLogP3: 2.6
• Topological Polar Surface Area: 76.5

Additional information on N-(4-Methylphenyl)methyl-3-(2-sulfanyl-1H-imidazol-1-yl)benzamide

Comprehensive Guide to N-(4-Methylphenyl)methyl-3-(2-sulfanyl-1H-imidazol-1-yl)benzamide (CAS 1146289-99-7): Properties, Applications, and Research Insights

N-(4-Methylphenyl)methyl-3-(2-sulfanyl-1H-imidazol-1-yl)benzamide (CAS 1146289-99-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This benzamide derivative features a unique molecular structure combining an imidazole-thiol moiety with a 4-methylphenyl group, making it a valuable candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to the presence of both hydrogen-bond donor/acceptor sites and aromatic systems.

The compound's sulfhydryl group (-SH) in the imidazole ring contributes to its reactivity, enabling various chemical modifications for creating derivatives with tailored properties. Recent studies (2023-2024) have explored its role in developing enzyme inhibitors, with particular focus on zinc-dependent metalloenzymes – a hot topic in current drug design research. The methylphenyl component enhances the molecule's lipophilicity, potentially improving cell membrane permeability, a crucial factor in pharmacokinetic optimization.

From a synthetic chemistry perspective, CAS 1146289-99-7 represents an interesting case study in heterocyclic compound formation. The imidazole-thiol unit can participate in various click chemistry reactions, aligning with current trends in fragment-based drug discovery. Analytical characterization typically involves HPLC-MS and NMR spectroscopy, with the proton NMR spectrum showing distinctive peaks for the aromatic protons and imidazole ring protons between 7-8 ppm.

In material science applications, researchers are investigating this compound's potential in creating functionalized polymers. The thiol group allows for surface modification of nanoparticles, a technique gaining traction in nanomedicine development. Stability studies indicate that N-(4-Methylphenyl)methyl-3-(2-sulfanyl-1H-imidazol-1-yl)benzamide should be stored under inert atmosphere at low temperatures to prevent oxidation of the sulfhydryl group.

The pharmaceutical industry shows growing interest in this compound as a potential precursor for small molecule therapeutics. Computational studies using molecular docking suggest favorable interactions with various biological targets, particularly those involving protein-protein interactions. These findings position CAS 1146289-99-7 as a promising subject for further medicinal chemistry exploration.

From a commercial availability standpoint, N-(4-Methylphenyl)methyl-3-(2-sulfanyl-1H-imidazol-1-yl)benzamide is typically supplied by specialized fine chemical manufacturers with purity levels ranging from 95% to 99%. Current market analysis (Q2 2024) indicates steady demand from research institutions and pharmaceutical R&D departments, with projected growth in applications related to targeted drug delivery systems.

Environmental and safety assessments classify this compound as requiring standard laboratory precautions. Proper handling includes use of personal protective equipment and adherence to chemical hygiene protocols. The compound's biodegradability profile and ecotoxicological data are currently under investigation as part of broader green chemistry initiatives in the chemical industry.

Future research directions for CAS 1146289-99-7 may explore its potential in covalent inhibitor development, leveraging the thiol-reactive properties. Additional studies could investigate its photophysical properties for potential applications in bioimaging or as a fluorescent probe. The compound's versatility ensures it will remain relevant in multiple cutting-edge research areas for years to come.